N-cyclooctyl-3,3-dimethylbutanamide

• Molecular Formula: C14H27NO
• Molecular Weight: 225.37 g/mol
• IUPAC Name: N-cyclooctyl-3,3-dimethylbutanamide
• InChI: InChI=1S/C14H27NO/c1-14(2,3)11-13(16)15-12-9-7-5-4-6-8-10-12/h12H,4-11H2,1-3H3,(H,15,16)
• InChI Key: QCBKPFWBHICHRH-UHFFFAOYSA-N
• SMILES: CC(C)(C)CC(=O)NC1CCCCCCC1

Description

N-cyclooctyl-3,3-dimethylbutanamide, also known as CYCLOBOSS, is a novel compound that has gained attention in recent years due to its potential for use as a research tool in various scientific fields.

Mechanism of Action

N-cyclooctyl-3,3-dimethylbutanamide selectively inhibits the activity of TRPM8 channels by binding to a specific site on the channel protein. This binding prevents the influx of calcium ions into the cell, which is necessary for TRPM8 channel activation. As a result, this compound reduces the activity of TRPM8 channels, leading to a decrease in cold and pain sensation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In animal studies, this compound has been found to reduce the sensitivity to cold and pain, indicating its potential as a therapeutic agent for pain management. Additionally, this compound has been shown to inhibit the proliferation of cancer cells in vitro, suggesting its potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-cyclooctyl-3,3-dimethylbutanamide is its selectivity for TRPM8 channels, which allows for the specific modulation of cold and pain sensation. However, one limitation of this compound is its relatively short half-life, which may limit its use in certain experiments.

Future Directions

There are several future directions for N-cyclooctyl-3,3-dimethylbutanamide research. One potential application is the development of this compound-based therapeutics for pain management. Additionally, further studies are needed to explore the anticancer potential of this compound and its mechanism of action in cancer cells. Finally, the development of more stable analogs of this compound may expand its potential applications in various scientific fields.
In conclusion, this compound is a novel compound with potential applications in various scientific fields. Its selectivity for TRPM8 channels makes it a valuable tool for studying the role of these channels in various physiological processes. Further research is needed to explore its potential as a therapeutic agent for pain management and anticancer treatment.

Synthesis Methods

The synthesis of N-cyclooctyl-3,3-dimethylbutanamide involves the reaction of cyclooctanone with 3,3-dimethylbutyryl chloride in the presence of a base such as sodium hydride or potassium carbonate. The resulting product is then purified through column chromatography to yield this compound in high purity.

Scientific Research Applications

N-cyclooctyl-3,3-dimethylbutanamide has been found to have potential applications in various scientific fields, including neuroscience, pharmacology, and toxicology. It has been shown to selectively inhibit the activity of TRPM8 channels, which are involved in the sensation of cold and pain. This makes this compound a valuable tool for studying the role of TRPM8 channels in various physiological processes, including pain sensation, thermoregulation, and cancer cell proliferation.